Cas no 1189107-64-9 (7-bromo-8-methylquinoline-2,3-dicarboxylic acid)

7-bromo-8-methylquinoline-2,3-dicarboxylic acid is a versatile compound with significant applications in organic synthesis. Its distinct structure, featuring a bromo and methyl substituents on the quino-line backbone, allows for controlled functionalization in various reactions. The dicarboxylic acid groups confer additional reactivity, making this compound a valuable building block for complex molecule construction. This compound is highly prized for its potential in the synthesis of bioactive compounds and pharmaceuticals.
7-bromo-8-methylquinoline-2,3-dicarboxylic acid structure
1189107-64-9 structure
Product Name:7-bromo-8-methylquinoline-2,3-dicarboxylic acid
CAS No:1189107-64-9
MF:C12H8BrNO4
MW:310.100222587585
CID:2616114
PubChem ID:45599448
Update Time:2025-07-18

7-bromo-8-methylquinoline-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-8-methylquinoline-2,3-dicarboxylic acid
    • DTXSID70670991
    • MFCD12675066
    • 1189107-64-9
    • Inchi: 1S/C12H8BrNO4/c1-5-8(13)3-2-6-4-7(11(15)16)10(12(17)18)14-9(5)6/h2-4H,1H3,(H,15,16)(H,17,18)
    • InChI Key: ARNYVJLQXSBOOO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=CC(C(=O)O)=C(C(=O)O)N=C2C=1C

Computed Properties

  • Exact Mass: 308.96367g/mol
  • Monoisotopic Mass: 308.96367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 87.5Ų

7-bromo-8-methylquinoline-2,3-dicarboxylic acid Pricemore >>

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